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Compound of Interest

Compound Name: Cycloundecanone

Cat. No.: B1197894 Get Quote

For immediate reference, treat cycloundecanone as a hazardous waste. Do not dispose of it

down the drain. All disposal procedures must comply with local, regional, and national

regulations. Engage a licensed professional waste disposal service for its disposal, likely

through incineration.

This guide provides essential, immediate safety and logistical information for the proper

disposal of cycloundecanone. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure the safe handling and disposal of this

compound, fostering a culture of safety and environmental responsibility.

Key Safety and Disposal Data
While a specific Safety Data Sheet (SDS) for cycloundecanone is not readily available, data

from the closely related compound, cyclododecanone, and general chemical safety principles

provide a strong basis for safe handling and disposal. Cyclododecanone is classified as

hazardous to the aquatic environment with long-lasting effects, and it is prudent to handle

cycloundecanone with the same level of caution.[1][2]

The following table summarizes key quantitative data for cycloundecanone and the closely

related cyclododecanone:
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Property
Value
(Cycloundecanone)

Value
(Cyclododecanone)

Source

Molecular Formula C₁₁H₂₀O C₁₂H₂₂O

Molecular Weight 168.28 g/mol 182.31 g/mol [3]

Appearance - White solid [1][3]

Melting Point - 59 - 61 °C [1][3]

Boiling Point - 277 °C [1][3]

Flash Point - 118 °C [1][3]

Hazards
Assumed similar to

Cyclododecanone

Toxic to aquatic life

with long lasting

effects. May be

harmful if swallowed.

[1][2]

Experimental Protocol for Proper Disposal of
Cycloundecanone
This protocol outlines the step-by-step procedure for the safe disposal of cycloundecanone
waste generated in a laboratory setting.

1. Waste Identification and Segregation:

All waste containing cycloundecanone, including pure compound, solutions, and

contaminated materials (e.g., gloves, absorbent pads, glassware), must be treated as

hazardous waste.

Collect cycloundecanone waste in a dedicated and properly labeled hazardous waste

container.[4]

Do not mix cycloundecanone waste with other waste streams to avoid potential chemical

reactions and to ensure proper disposal routing.[5]

2. Waste Container Selection and Labeling:
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Use a chemically compatible waste container. High-density polyethylene (HDPE) or glass

containers are generally suitable for organic compounds.[6][7] Ensure the container is in

good condition with a secure, leak-proof lid.[8]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "Cycloundecanone," and indicate the potential hazards (e.g., "Toxic to Aquatic Life").

[4][9]

3. Safe On-site Accumulation and Storage:

Keep the hazardous waste container securely closed except when adding waste.

Store the container in a designated and well-ventilated satellite accumulation area within the

laboratory, away from heat, sparks, or open flames.[4]

Ensure secondary containment is in place to capture any potential leaks or spills.

4. Arranging for Professional Disposal:

Cycloundecanone waste should be disposed of through a licensed and reputable

hazardous waste disposal company.

The primary recommended method of disposal is high-temperature incineration.[4]

Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the pickup and disposal of the waste.

Provide the waste disposal company with a detailed and accurate description of the waste

contents.

5. Spill Management:

In the event of a cycloundecanone spill, immediately alert personnel in the area and

evacuate if necessary.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.
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Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.

Carefully collect the absorbed material and place it in a designated hazardous waste

container for disposal.[9]

Clean the spill area thoroughly with a suitable solvent and then with soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

cycloundecanone.
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Caption: Logical workflow for the safe disposal of cycloundecanone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1197894?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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